Cas no 908355-82-8 (7-methoxybenzo[d]thiazole-2-thiol)

• Product Name: 7-methoxybenzo[d]thiazole-2-thiol
• CAS No: 908355-82-8
• MF: C₈H₇NOS₂
• MW: 197.277279138565
• CID: 1121081
• PubChem ID: 11850770
• Update Time: 2025-06-08

7-methoxybenzo[d]thiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 7-methoxybenzo[d]thiazole-2-thiol
• 7-methoxy-benzothiazole-2-thiol
• 7-Methoxybenzo[d]thiazole-2(3H)-thione
• 908355-82-8
• 7-methoxy-1,3-benzothiazole-2-thiol
• Z1255443684
• EN300-7826552
• 2-mercapto-7-methoxy-1,3-benzothiazole
• FIDWAAQFVRHGAU-UHFFFAOYSA-N
• SCHEMBL2748734
• G62017

• Inchi： 1S/C8H7NOS2/c1-10-6-4-2-3-5-7(6)12-8(11)9-5/h2-4H,1H3,(H,9,11)
• InChI Key： FIDWAAQFVRHGAU-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=C(C1=2)OC)=S

Computed Properties

• Exact Mass: 196.99690619g/mol
• Monoisotopic Mass: 196.99690619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 7-methoxybenzo[d]thiazole-2-thiol

Comprehensive Overview of 7-Methoxybenzo[d]thiazole-2-thiol (CAS No. 908355-82-8): Properties, Applications, and Industry Insights

7-Methoxybenzo[d]thiazole-2-thiol (CAS No. 908355-82-8) is a specialized heterocyclic compound garnering significant attention in pharmaceutical and agrochemical research. This sulfur-containing derivative of benzothiazole features a methoxy group at the 7-position and a thiol moiety at the 2-position, rendering it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₈H₇NOS₂ and unique structural attributes make it valuable for designing antioxidant agents, enzyme inhibitors, and fluorescence probes.

Recent studies highlight the compound's role in developing anticancer scaffolds, aligning with the growing demand for targeted therapies. Researchers are exploring its potential to modulate kinase pathways and oxidative stress responses, topics frequently searched in academic databases. The thiazole-thiol synergy in this molecule also contributes to its chelation properties, relevant for metal-ion detection applications in environmental monitoring.

From a synthetic chemistry perspective, 7-methoxybenzo[d]thiazole-2-thiol serves as a precursor for heterocyclic expansions. Its nucleophilic thiol group enables facile functionalization via S-alkylation or disulfide formation, making it a hotspot for structure-activity relationship (SAR) studies. Industry reports indicate rising patent filings incorporating this core structure, particularly in crop protection formulations and photo-stabilizers for polymers.

Analytical characterization of CAS No. 908355-82-8 typically involves HPLC purity testing (≥98%) and spectroscopic validation (FTIR, NMR). The compound's lipophilicity (LogP ~2.3) and thermal stability (decomposition >200°C) make it suitable for high-temperature reactions. These properties address common queries from synthetic chemists regarding reaction compatibility and purification protocols.

Environmental and regulatory aspects of 7-methoxybenzo[d]thiazole-2-thiol comply with REACH standards, with no current restriction flags in major markets. Its biodegradation profile is under investigation, responding to the industry's focus on green chemistry metrics. Suppliers often highlight its scalable synthesis using catalytic methods to minimize waste—a key selling point for sustainable manufacturing initiatives.

Emerging applications include its use in organic electronics as an electron-transport material, capitalizing on the thiazole ring's conjugated system. This aligns with trending searches about flexible electronics and energy storage materials. Computational studies predict its HOMO-LUMO gap (~3.4 eV) could be tuned for optoelectronic device integration.

For procurement specialists, technical specifications of CAS No. 908355-82-8 emphasize batch-to-batch consistency and residual solvent limits. Leading manufacturers provide custom derivatization services, addressing the demand for tailor-made intermediates in drug discovery pipelines. Storage recommendations (2-8°C under inert atmosphere) and material safety data are frequently updated to reflect latest handling protocols.

The compound's structure-property relationships continue to inspire medicinal chemistry innovations, particularly in neuroprotective agent development. Published structure-activity data reveal that the methoxy-thiol combination enhances blood-brain barrier permeability—a hot topic in CNS drug design forums. These findings position 7-methoxybenzo[d]thiazole-2-thiol as a strategic building block for next-generation therapeutics.